Cas no 10039-39-1 (3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI))

• Product Name: 3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
• CAS No: 10039-39-1
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 170606
• PubChem ID: 61457
• Update Time: 2025-04-19

3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
• (5-hexyloxolan-3-yl) acetate
• 3-Furanol, 5-hexyltetrahydro-, acetate
• 2-HEXYL-4-ACETOXYTETRAHYDROFURAN
• 5-hexyltetrahydrofuran-3-yl acetate
• 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)
• 4-Acetoxy-2-hexyltetrahydrofuran
• 2-Hexyltetrahydrofuran-4-yl acetate
• 5-HEXYLOXOLAN-3-YL ACETATE
• Q27264083
• 677FSS3W4M
• 5-hexyl-3-tetrahydrofuryl acetate
• 5-Hexyltetrahydro-3-furanyl acetate
• SCHEMBL3505780
• CHEBI:171810
• DTXSID90864198
• 10039-39-1
• UNII-677FSS3W4M

• Inchi： 1S/C12H22O3/c1-3-4-5-6-7-11-8-12(9-14-11)15-10(2)13/h11-12H,3-9H2,1-2H3
• InChI Key： IAJCTZJZXRAPDK-UHFFFAOYSA-N
• SMILES： O1CC(CC1CCCCCC)OC(C)=O

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 0.97
• Boiling Point: 276.3°Cat760mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.452
• PSA: 66.76
• FEMA: 2566 | 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans